![molecular formula C14H13NO4 B2953168 Ethyl 5-(cyanomethoxy)-2-methyl-1-benzofuran-3-carboxylate CAS No. 314745-59-0](/img/structure/B2953168.png)
Ethyl 5-(cyanomethoxy)-2-methyl-1-benzofuran-3-carboxylate
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Description
Scientific Research Applications
Renewable PET and Catalysis
A study by Pacheco et al. (2015) investigates the use of silica molecular sieves containing framework Lewis acid centers for catalyzing reactions between ethylene and renewable furans, including derivatives similar to Ethyl 5-(cyanomethoxy)-2-methyl-1-benzofuran-3-carboxylate, aiming at the production of biobased terephthalic acid precursors for renewable polyethylene terephthalate (PET) production (Pacheco, Labinger, Sessions, & Davis, 2015).
Novel Compound Synthesis
Gao et al. (2011) discuss the synthesis of novel methylenedioxy-bearing 2-(benzofuran-2-yl)-quinoline-3-carboxylic acid derivatives through a one-pot reaction involving this compound. This synthesis showcases the compound's utility in creating novel organic molecules with potential bioactivity (Gao, Liu, Jiang, & Li, 2011).
Anticholinesterase Agents
Research by Luo et al. (2005) presents the synthesis of novel benzofuran derivatives and their evaluation as anticholinesterase agents. The study highlights the potential pharmaceutical application of benzofuran derivatives in treating diseases related to the dysfunction of acetylcholinesterase, an enzyme critical for nerve function (Luo et al., 2005).
Optical Materials
Elkanzi et al. (2020) detail the fabrication and optical characterizations of novel organic compounds based on pyrimidine fused quinolone carboxylate moiety, showing potential applications in photodiode technologies. This research underscores the versatility of ethyl benzofuran derivatives in developing materials with unique optical properties (Elkanzi, Farag, Roushdy, & Mansour, 2020).
Properties
IUPAC Name |
ethyl 5-(cyanomethoxy)-2-methyl-1-benzofuran-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO4/c1-3-17-14(16)13-9(2)19-12-5-4-10(8-11(12)13)18-7-6-15/h4-5,8H,3,7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXXUVLBRVGNWBD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(OC2=C1C=C(C=C2)OCC#N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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